2-Hexylidenecyclopentanone-d4
Description
2-Hexylidenecyclopentanone-d4 is a deuterated cyclic ketone derivative characterized by a hexylidene substituent and four deuterium atoms replacing hydrogen atoms in its structure. The deuterium labeling (denoted by "-d4") enhances its utility in advanced research applications, particularly in nuclear magnetic resonance (NMR) spectroscopy and metabolic tracing studies, where isotopic stability and distinct spectral signatures are critical . The compound is commercially available at a premium price (€3,864.00 for 25 mg), reflecting the complexity of its synthesis and purification . Its structure combines a cyclopentanone core with a hexylidene side chain, making it a valuable intermediate in organic synthesis and mechanistic studies.
Properties
Molecular Formula |
C₁₁H₁₄D₄O |
|---|---|
Molecular Weight |
170.28 |
Synonyms |
2-Hexylidene-cyclopentanone-d4; 2-(Hexylidene)-1-cyclopentanone-d4; 2-Hexylidenecyclopentanone-d4 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Deuterated Compounds
Below is a comparative analysis:
Table 1: Key Properties of Selected Deuterated Compounds
Key Observations:
- Structural Diversity: Unlike 1,2-Propylene-d6 Carbonate (a carbonate ester) and Bromoethane-d3 (a simple haloalkane), this compound features a cyclic ketone backbone, which influences its reactivity and suitability for studying ring-opening reactions or steric effects in organic frameworks.
- Deuterium Content: The d4 labeling in this compound provides sufficient isotopic contrast for NMR without significantly altering molecular weight, whereas d6-labeled compounds like 1,2-Propylene-d6 Carbonate may be preferred for solvent studies requiring high deuterium enrichment.
- Cost Implications: The high price of this compound (€154.56/mg) compared to Bromoethane-d3 (€9.40/mg) underscores the challenges in synthesizing complex deuterated cyclic structures versus simpler linear molecules.
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